Cas no 2229267-16-5 (2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid)

• Product Name: 2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid
• CAS No: 2229267-16-5
• MF: C₉H₇F₃O₂S
• MW: 236.210891962051
• CID: 6015802
• PubChem ID: 165631140
• Update Time: 2025-06-15

2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid
• EN300-1969197
• 2229267-16-5
• 2-[5-(trifluoromethyl)thiophen-2-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C9H7F3O2S/c10-9(11,12)7-2-1-6(15-7)4-3-5(4)8(13)14/h1-2,4-5H,3H2,(H,13,14)
• InChI Key： GSVVEPCXUVVLIA-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C1CC1C(=O)O

Computed Properties

• Exact Mass: 236.01188512g/mol
• Monoisotopic Mass: 236.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid

Introduction to 2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid (CAS No. 2229267-16-5)

2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid, identified by the CAS number 2229267-16-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic carboxylic acids, featuring a cyclopropane ring fused with a thiophene moiety, both of which are well-documented for their structural and functional versatility in drug design.

The structural motif of 2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid incorporates a trifluoromethyl group, which is a key pharmacophore in modern drug development due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. The presence of this group enhances the compound's potential as an intermediate in synthesizing bioactive molecules with improved pharmacokinetic profiles. Additionally, the cyclopropane ring introduces rigidity to the molecular structure, which can influence receptor interactions and contribute to the compound's overall biological activity.

The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is another critical feature of this compound. Thiophene derivatives are widely recognized for their role in various therapeutic applications, including antiviral, antibacterial, and anticancer agents. The combination of a thiophene ring with a cyclopropane scaffold offers a unique chemical scaffold that may exhibit novel biological activities, making it an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in developing new therapeutic agents that leverage the structural properties of fused heterocyclic systems. The 2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid molecule aligns with this trend by providing a versatile platform for designing compounds with enhanced binding affinity and selectivity. Its potential applications span across multiple therapeutic areas, including oncology, neurology, and inflammation-related disorders.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The carboxylic acid functionality at the 1-position allows for further derivatization via esterification or amidation reactions, enabling the synthesis of a wide range of analogs with tailored pharmacological properties. This flexibility makes it particularly valuable for medicinal chemists seeking to optimize lead compounds through structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological potential. Molecular docking studies have shown that derivatives of 2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid may interact with various biological targets, including enzymes and receptors implicated in disease pathways. These virtual screening approaches have accelerated the identification of promising candidates for experimental validation.

The synthesis of 2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The cyclopropane ring is known to be sensitive to nucleophilic attack, necessitating careful control over reaction conditions to prevent unwanted side products. However, modern synthetic methodologies have improved significantly in handling such strained rings, making it feasible to construct complex fused heterocycles with high yields and purity.

The trifluoromethyl group further complicates the synthetic route but also enhances the compound's potential as a drug candidate by improving its metabolic stability and binding interactions. Strategies such as metal-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethyl moiety efficiently while maintaining regioselectivity.

In conclusion, 2 - 5 - ( trifluoromethyl ) thiophen - 2 - yl cyclopropane - 1 - carboxylic acid ( CAS No . 2229267 - 16 - 5 ) represents an exciting opportunity in pharmaceutical research due to its unique structural features and potential biological activities . Its synthesis , coupled with advanced computational techniques , opens up new avenues for developing innovative therapeutic agents . As research continues , this compound is likely to play a significant role in future drug discovery efforts .